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Compound of Interest

Compound Name: Triethylindium

Cat. No.: B1595915 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the pyrophoric nature of triethylindium, a highly

reactive organometallic compound, and outlines essential procedures for its safe handling in a

laboratory setting. The information is intended to supplement, not replace, institutional safety

protocols and comprehensive training.

Pyrophoric Nature and Chemical Reactivity
Triethylindium ((C₂H₅)₃In or TEI) is a colorless liquid that is highly valued in the semiconductor

industry as a precursor for the deposition of indium-containing thin films.[1] However, its utility

is matched by its significant hazards, primarily its pyrophoric nature, meaning it can

spontaneously ignite upon contact with air.[2][3] This reactivity is due to the high sensitivity of

the indium-carbon bonds to oxidation.

Reaction with Air (Oxygen)
The primary pyrophoric reaction of triethylindium is its rapid and highly exothermic oxidation

in the presence of air. The complete combustion of triethylindium yields indium(III) oxide,

carbon dioxide, and water. While the exact reaction kinetics can be complex, a plausible

balanced chemical equation for this combustion is:

2 (C₂H₅)₃In(l) + 21 O₂(g) → In₂O₃(s) + 12 CO₂(g) + 15 H₂O(g)
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This reaction releases a significant amount of energy, leading to immediate ignition.

Reaction with Water
Triethylindium also reacts violently with water and other protic solvents. This hydrolysis

reaction produces diethylindium hydroxide and flammable ethane gas. The reaction is as

follows:

(C₂H₅)₃In(l) + H₂O(l) → (C₂H₅)₂InOH(s) + C₂H₆(g)

Contact with even small amounts of moisture can lead to the evolution of flammable gas,

creating a fire or explosion hazard.

Quantitative Data Summary
The following table summarizes key quantitative safety and physical data for triethylindium.

Property Value Reference

Molecular Formula C₆H₁₅In --INVALID-LINK--

Molecular Weight 202.00 g/mol --INVALID-LINK--

Appearance Colorless liquid --INVALID-LINK--

Melting Point -32 °C --INVALID-LINK--

Boiling Point 144 °C --INVALID-LINK--

GHS Hazard Statements

H250: Catches fire

spontaneously if exposed to

airH314: Causes severe skin

burns and eye damage

--INVALID-LINK--, --INVALID-

LINK--

Threshold Limit Value (TLV) 0.1 mg/m³ (as In) --INVALID-LINK--

Experimental Protocols for Safe Handling
Strict adherence to established protocols is mandatory when working with triethylindium. All

operations should be conducted within a certified and properly functioning fume hood or
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glovebox.

Personal Protective Equipment (PPE)
Appropriate PPE must be worn at all times when handling triethylindium. This includes, but is

not limited to:

Eye Protection: Tightly fitting safety goggles and a face shield.[2]

Hand Protection: Chemical-resistant gloves (e.g., nitrile or neoprene) that are regularly

inspected for integrity.[2]

Body Protection: A flame-resistant lab coat and closed-toe shoes.[2]

Inert Atmosphere Operations
Due to its reactivity with air and moisture, triethylindium must be handled under an inert

atmosphere (e.g., nitrogen or argon). This is typically achieved using a glovebox or Schlenk

line techniques.

Workflow for Transferring Triethylindium using a Schlenk Line:

Preparation: Ensure all glassware is dry and free of contaminants. Assemble the Schlenk

line and purge with inert gas.

Inerting the Receiving Flask: Attach the receiving flask to the Schlenk line and cycle between

vacuum and inert gas backfill at least three times to remove air and moisture.

Transfer: Using a gas-tight syringe that has been purged with inert gas, carefully draw the

desired volume of triethylindium from the storage vessel.

Addition: Transfer the triethylindium to the reaction flask via a septum, maintaining a

positive pressure of inert gas in the flask.

Cleaning: Rinse the syringe with a dry, inert solvent (e.g., hexane or toluene) immediately

after use. The rinsate should be treated as a pyrophoric waste stream.

Quenching and Disposal of Unused Triethylindium
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Unused or waste triethylindium must be quenched safely before disposal. This procedure

should be performed in a fume hood, away from flammable materials.

Protocol for Quenching Triethylindium:

Dilution: Dilute the triethylindium with an inert, high-boiling point solvent (e.g., heptane or

toluene) in a reaction flask equipped with a stirrer and under an inert atmosphere. The

concentration should ideally be below 5%.

Cooling: Place the flask in an ice/water bath to manage the heat generated during

quenching.

Slow Addition of Isopropanol: Slowly add dry isopropanol to the stirred solution. The addition

should be dropwise to control the rate of reaction and prevent a dangerous exotherm.

Continue adding isopropanol until the evolution of gas ceases.

Sequential Addition of More Protic Solvents: After the reaction with isopropanol has

subsided, slowly add methanol, followed by a 1:1 mixture of methanol and water, and finally,

water.

Neutralization and Disposal: Once the addition of water no longer produces a reaction, allow

the mixture to warm to room temperature. The aqueous solution can then be neutralized and

disposed of according to institutional hazardous waste guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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